1-Azetidin-3-ylpiperidine-4-carboxamide

• Molecular Formula: C9H17N3O
• Molecular Weight: 183.25 g/mol
• IUPAC Name: 1-(azetidin-3-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C9H17N3O/c10-9(13)7-1-3-12(4-2-7)8-5-11-6-8/h7-8,11H,1-6H2,(H2,10,13)
• InChI Key: LNLGPSFXCOZJQB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C2CNC2

Description

Chemical Nomenclature and Structural Identification

The systematic IUPAC name for 1-azetidin-3-ylpiperidine-4-carboxamide is 4-(azetidin-1-yl)piperidine-3-carboxamide , reflecting its core structure of a piperidine ring substituted at the 4-position with an azetidine group and at the 3-position with a carboxamide functional group. The compound’s molecular formula is C₉H₁₇N₃O , with a molecular weight of 183.25 g/mol . Its stereochemical configuration remains a critical aspect of structural characterization, as evidenced by the existence of enantiomers such as (3S,4R)- and (3R,4R)-4-(azetidin-1-yl)piperidine-3-carboxamide, which differ in the spatial arrangement of substituents around the piperidine ring.

The compound’s structural identity is further defined by its SMILES notation (O=C(C1CNCCC1N1CCC1)N) and InChIKey (XJVWVQNYDPRKHS-UHFFFAOYSA-N), which encode its connectivity and stereochemical features. Key physicochemical properties include a topological polar surface area of 58.4 Ų and a calculated hydrophobicity parameter (XLogP) of -1 , suggesting moderate water solubility.

Property	Value
IUPAC Name	4-(azetidin-1-yl)piperidine-3-carboxamide
CAS Registry Number	1147422-13-6
Molecular Formula	C₉H₁₇N₃O
Molecular Weight	183.25 g/mol
SMILES	O=C(C1CNCCC1N1CCC1)N
InChIKey	XJVWVQNYDPRKHS-UHFFFAOYSA-N

Historical Context of Azetidine-Piperidine Hybrid Compounds

The synthesis of azetidine-piperidine hybrids dates to the early 2010s, with PubChem records indicating the first deposition of related compounds such as (3S,4R)-4-(azetidin-1-yl)piperidine-3-carboxamide bis(trifluoroacetate) in 2014. These efforts were driven by the pharmaceutical industry’s interest in nitrogen-containing heterocycles, which are prevalent in drugs targeting neurological and metabolic disorders. The hybrid architecture merges the conformational rigidity of azetidine (a four-membered ring) with the flexibility of piperidine (a six-membered ring), enabling precise modulation of molecular interactions with biological targets.

Early research focused on optimizing synthetic routes to achieve stereochemical purity, as evidenced by the isolation of distinct diastereomers like (3R,4R)-4-(azetidin-1-yl)piperidine-3-carboxamide. Advances in catalytic asymmetric synthesis and salt formation techniques, such as the use of trifluoroacetic acid to stabilize intermediates, facilitated the large-scale production of these compounds. By 2025, iterative modifications to the core scaffold had yielded derivatives with enhanced pharmacokinetic properties, solidifying the hybrid’s role in medicinal chemistry.

Significance in Heterocyclic Chemistry Research

1-Azetidin-3-ylpiperidine-4-carboxamide exemplifies the strategic integration of small-ring heterocycles to engineer molecules with tailored electronic and steric profiles. The azetidine moiety introduces strain-induced reactivity, while the piperidine ring provides a stable platform for functional group diversification. This duality makes the compound a valuable template for studying ring-opening reactions, intramolecular cyclizations, and stereoselective transformations.

In drug discovery, the carboxamide group serves as a hydrogen-bond donor/acceptor, enhancing binding affinity to biological targets such as enzymes and receptors. Computational studies predict that the compound’s low hydrophobicity (XLogP = -1) improves aqueous solubility, addressing a common limitation of polycyclic amines. Furthermore, the presence of multiple stereocenters allows researchers to explore structure-activity relationships (SAR) with high precision, enabling the development of enantioselective catalysts or chiral ligands.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares 1-Azetidin-3-ylpiperidine-4-carboxamide with key analogs based on molecular features and substituents:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Log S (Solubility)	TPSA (Ų)
1-Azetidin-3-ylpiperidine-4-carboxamide*	C₉H₁₇N₃O	207.26	Azetidinyl, carboxamide	-1.2 (estimated)	55.1
1-[4-(Aminomethyl)phenyl]piperidine-4-carboxamide	C₁₃H₁₉N₃O	233.32	Aminomethylphenyl, carboxamide	-1.5	75.9
1-(3-Cyano-3,3-diphenylpropyl)-4-piperidino-piperidine-4-carboxamide	C₂₇H₃₃N₅O	443.59	Cyano-diphenylpropyl, piperidino	-3.8	75.6
1-(Azetidin-3-carbonyl)piperidin-4-ol hydrochloride	C₉H₁₇ClN₂O₂	220.7	Azetidine-carbonyl, hydroxyl	-0.9	67.4

*Note: Data for 1-Azetidin-3-ylpiperidine-4-carboxamide are inferred from structural analogs .

Key Observations :

• The azetidine-piperidine scaffold confers moderate solubility (Log S ~ -1.2 to -3.8), influenced by substituents like cyano or aminomethyl groups .

Key Insights :

• N-demethylation, observed in carboxamide analogs, is a major metabolic pathway mediated by liver microsomes, which may influence dosing regimens .

Q & A

Q. What experimental approaches elucidate the mechanism of action in biological systems?

• Radioligand binding assays and CRISPR-edited cell lines validate target engagement. Metabolomic profiling identifies downstream biomarkers, complemented by cryo-EM for structural insights into ligand-target interactions .